2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide

Specification

• Molecular Formula: C18H20BrNO5S
• Molecular Weight: 442.3 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-N-(1,1-dioxothiolan-3-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide
• Standard InChI: InChI=1S/C18H20BrNO5S/c1-13-2-5-17(25-13)10-20(15-8-9-26(22,23)12-15)18(21)11-24-16-6-3-14(19)4-7-16/h2-7,15H,8-12H2,1H3
• Standard InChI Key: QHDCUYPPWQXTEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C2CCS(=O)(=O)C2)C(=O)COC3=CC=C(C=C3)Br

Introduction

2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide is a complex organic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound incorporates several functional groups, including a bromophenoxy moiety, a tetrahydrothiophene ring with a sulfone group, and an acetamide group linked to a furan ring. The molecular formula for this compound is C18H20BrNO5S, with a molecular weight of approximately 421.3 g/mol.

Structural Components

• Bromophenoxy Group: This part of the molecule contributes to its reactivity and potential biological activity.

• Tetrahydrothiophene Ring with Sulfone Group: The sulfone group enhances the compound's stability and interaction capabilities.

• Acetamide Group Linked to a Furan Ring: The presence of the furan ring may influence the compound's chemical reactivity and biological interactions.

Synthesis

The synthesis of this compound typically involves multiple steps, including oxidation and reduction reactions. Common reagents used in these processes include hydrogen peroxide for oxidation and sodium borohydride for reduction. The synthesis requires careful control of reaction conditions to ensure high yields and purity.

Biological Activity and Potential Applications

Preliminary studies indicate that 2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide exhibits potential biological activities. It may interact with specific biological targets, such as enzymes and receptors, modulating their activity and potentially leading to therapeutic effects. These interactions could involve binding to enzyme active sites or receptors, influencing various biological pathways.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide. These include:

Compound Name	Molecular Formula	Molecular Weight
2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)acetamide	Not specified	456.3 g/mol
2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(3-methoxybenzyl)acetamide	Not specified	468.4 g/mol

These compounds highlight the diversity within this class of molecules while emphasizing the unique structural characteristics and potential applications of 2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide.

Research Findings and Future Directions

Further research into the biological activities and therapeutic potential of 2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(5-methylfuran-2-yl)methyl]acetamide is necessary. Interaction studies are crucial for understanding how this compound affects biological systems. Preliminary findings suggest that it may bind to enzyme active sites or interact with receptors, leading to modulation of biological pathways. These interactions could result in various pharmacological effects, warranting further investigation into its mechanism of action and potential therapeutic applications.